Cas no 39180-38-6 ([1,1'-Biphenyl]-4-carboxylicacid, 2-(acetylamino)-, methyl ester)

• Product Name: [1,1'-Biphenyl]-4-carboxylicacid, 2-(acetylamino)-, methyl ester
• CAS No: 39180-38-6
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 306113
• PubChem ID: 38228
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-carboxylicacid, 2-(acetylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylicacid, 2-(acetylamino)-, methyl ester
• methyl 3-acetamido-4-phenylbenzoate
• 2-Acetamido-4-carbometossibifenile [Italian]
• DTXSID80192412
• 39180-38-6
• BRN 2862601
• 2-Acetamido-4-carbometossibifenile
• 2-Acetamido-4-biphenylcarboxylic acid methyl ester
• 4-BIPHENYLCARBOXYLIC ACID, 2-ACETAMIDO-, METHYL ESTER
• 4-biphenylcarboxylic acid,2-acetamido-,methyl ester

• Inchi： 1S/C16H15NO3/c1-11(18)17-15-10-13(16(19)20-2)8-9-14(15)12-6-4-3-5-7-12/h3-10H,1-2H3,(H,17,18)
• InChI Key： REJSESURCIXBRC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C2C=CC=CC=2)=C(C=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 269.10525
• Monoisotopic Mass: 269.105193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 2.6

Experimental Properties

• Density: 1.193
• Boiling Point: 443.9°C at 760 mmHg
• Flash Point: 222.3°C
• Refractive Index: 1.596
• PSA: 55.4